Cas no 175791-49-8 (5-Bromo-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 175791-49-8
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD01877574
• CID: 112148
• PubChem ID: 10798005
• Update Time: 2025-08-05

5-Bromo-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-7H-pyrrolo[2,3-d]pyrimidine
• 7H-Pyrrolo[2,3-d]pyrimidine,5-bromo-
• 5-Bromo-7H-pyrrolo[2,3-d]...
• 5-Bromopyrrolo<2,3-d>pyrimidine
• 1H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
• 5-broMo-7H-pyrrolo[2
• 7H-Pyrrolo[2,3-d]pyrimidine, 5-bromo-
• PubChem14723
• 5-bromopyrrolopyrimidine
• CMXNUWNEWCACQH-UHFFFAOYSA-N
• FCH845146
• RP25482
• PB29169
• RP25581
• EN002877
• BC003923
• 7H-Pyrrolo[2,3-d]pyrimidine
• 175791-49-8
• FS-2779
• AMY7021
• AKOS006276861
• SY006993
• A812116
• SCHEMBL18341916
• J-517142
• EN300-104570
• CS-W019834
• MFCD01877574
• FT-0646957
• SCHEMBL1085884
• DTXSID80445011
• 5-Bromo-7H-pyrrolo[2,3-d]-pyrimidine
• DB-065121
• 5-Bromo-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD01877574
• Inchi： 1S/C6H4BrN3/c7-5-2-9-6-4(5)1-8-3-10-6/h1-3H,(H,8,9,10)
• InChI Key： CMXNUWNEWCACQH-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C1=CN=CN=2

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.4

Experimental Properties

• Density: 1.895
• Refractive Index: 1.746
• PSA: 41.57000
• LogP: 1.72040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrimidines Pyrrolo[2,3-d]pyrimidines